Cas no 26453-81-6 (Methanone, di-3-thienyl-)

Methanone, di-3-thienyl- structure
Methanone, di-3-thienyl- structure
Product Name:Methanone, di-3-thienyl-
CAS No:26453-81-6
MF:C9H6OS2
MW:194.273339748383
CID:1430614
PubChem ID:329766507
Update Time:2025-04-20

Methanone, di-3-thienyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, di-3-thienyl-
    • di(thiophen-3-yl)methanone
    • Bis(3-thienyl) ketone
    • Di(thiophen-3-yl) ketone
    • AJ-804/11075020
    • Di(3-thienyl)methanone #
    • Di-3-thienylmethanone
    • Di-thiophen-3-yl-methanone
    • AKOS000280799
    • DTXSID40341540
    • BIS(THIOPHEN-3-YL)METHANONE
    • Di-3-thienyl ketone, 97%
    • Di(3-thienyl)methanone
    • DB-187064
    • 26453-81-6
    • SCHEMBL2166098
    • MDL: MFCD00848015
    • Inchi: 1S/C9H6OS2/c10-9(7-1-3-11-5-7)8-2-4-12-6-8/h1-6H
    • InChI Key: RMMZGPSYPUIIRO-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C(C1=CSC=C1)=O

Computed Properties

  • Exact Mass: 193.98608
  • Monoisotopic Mass: 193.98600716g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 73.6Ų

Experimental Properties

  • Melting Point: 83-88 °C
  • PSA: 17.07

Methanone, di-3-thienyl- Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Storage Condition:2-8°C

Methanone, di-3-thienyl- Related Literature

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